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Compound of Interest

Compound Name: 2-Nitroquinoline

Cat. No.: B099525 Get Quote

Physical Properties of 2-Nitroquinoline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-
nitroquinoline, specifically its melting point and solubility. The information herein is intended to

support research and development activities where this compound is of interest.

Core Physical Properties
Quantitative data for the physical properties of 2-nitroquinoline are summarized in the table

below. It is important to note that while the melting point is well-documented, specific

quantitative solubility data in common laboratory solvents is not readily available in the

reviewed literature.

Property Value Solvents

Melting Point 125 °C Not Applicable

Solubility Data not available
Water, Ethanol, Acetone,

Dimethyl Sulfoxide (DMSO)
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Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of physical

properties. The following sections outline standard protocols for measuring the melting point

and a general procedure for determining the solubility of an organic compound like 2-
nitroquinoline.

Melting Point Determination
The melting point of 2-nitroquinoline can be determined using the capillary method with a

suitable melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small sample of 2-nitroquinoline is finely ground using a mortar and

pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end. This

process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Solubility Determination (General Protocol)
A general protocol for determining the solubility of an organic compound involves preparing a

saturated solution and then quantifying the amount of dissolved solute.

Apparatus and Materials:

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Solvents of interest (e.g., water, ethanol, acetone, DMSO)

Procedure:

Sample Preparation: An excess amount of 2-nitroquinoline is added to a known volume of

the solvent in a vial.

Equilibration: The vials are sealed and placed in a constant temperature shaker. They are

agitated for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a

saturated solution is formed.

Phase Separation: The vials are removed from the shaker and the undissolved solid is

separated from the solution by centrifugation or filtration.
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Quantification: A known volume of the clear supernatant (the saturated solution) is carefully

removed and diluted with a suitable solvent. The concentration of 2-nitroquinoline in the

diluted sample is then determined using a calibrated analytical method such as HPLC or UV-

Vis spectrophotometry.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor, and is typically expressed in units of mg/mL or mol/L.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

determining the melting point and solubility of 2-nitroquinoline.

Sample Preparation Measurement Result
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Caption: Workflow for Melting Point Determination.

Saturated Solution Preparation Analysis Result
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Caption: Workflow for Solubility Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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